Cas no 2147704-85-4 (3-formamido-6-methylheptanoic acid)

• Product Name: 3-formamido-6-methylheptanoic acid
• CAS No: 2147704-85-4
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5940131
• PubChem ID: 165840953
• Update Time: 2025-05-19

3-formamido-6-methylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-formamido-6-methylheptanoic acid
• EN300-1287744
• 2147704-85-4

• Inchi： 1S/C9H17NO3/c1-7(2)3-4-8(10-6-11)5-9(12)13/h6-8H,3-5H2,1-2H3,(H,10,11)(H,12,13)
• InChI Key： XBIMFBJRQIKHPW-UHFFFAOYSA-N
• SMILES： OC(CC(CCC(C)C)NC=O)=O

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-formamido-6-methylheptanoic acid

Recent Advances in the Study of 3-Formamido-6-methylheptanoic Acid (CAS: 2147704-85-4) in Chemical Biology and Pharmaceutical Research

The compound 3-formamido-6-methylheptanoic acid (CAS: 2147704-85-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications. The following sections will delve into the research background, objectives, methodologies, key results, and conclusions drawn from recent studies.

Recent studies have highlighted the unique structural and functional properties of 3-formamido-6-methylheptanoic acid, which make it a promising candidate for various biomedical applications. The compound's molecular structure, characterized by a formamido group and a branched alkyl chain, has been shown to interact with specific biological targets, including enzymes and receptors involved in metabolic pathways. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate the compound's conformation and stability under physiological conditions.

One of the primary research objectives has been to explore the compound's role as a potential inhibitor or modulator of key enzymatic processes. For instance, preliminary in vitro studies have demonstrated that 3-formamido-6-methylheptanoic acid exhibits inhibitory activity against certain proteases and kinases, which are often implicated in disease states such as cancer and inflammatory disorders. These findings have spurred further investigations into the compound's mechanism of action and its potential as a lead compound for drug discovery.

In addition to its enzymatic interactions, recent research has also focused on the compound's pharmacokinetic properties. Studies utilizing animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These investigations have revealed that 3-formamido-6-methylheptanoic acid possesses favorable bioavailability and a relatively low toxicity profile, making it a viable candidate for further preclinical development. However, challenges related to its solubility and formulation stability remain to be addressed.

The synthesis of 3-formamido-6-methylheptanoic acid has also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements have not only facilitated larger-scale production but have also enabled the exploration of structural analogs with enhanced biological activity and reduced side effects.

Looking ahead, the potential clinical applications of 3-formamido-6-methylheptanoic acid are vast. Current research is exploring its utility in treating metabolic disorders, neurodegenerative diseases, and even infectious diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into therapeutic interventions. As the body of evidence grows, it is anticipated that this compound will play a pivotal role in the next generation of biologically active agents.

In conclusion, the latest research on 3-formamido-6-methylheptanoic acid (CAS: 2147704-85-4) underscores its significance in chemical biology and pharmaceutical sciences. Its unique properties, coupled with promising preclinical data, position it as a compound of high interest for future drug development. Continued research efforts will be essential to fully unlock its therapeutic potential and address existing challenges in its application.